Cas no 1361863-79-7 (6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361863-79-7
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4801362
• Update Time: 2025-10-28

6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-9-5-8(6-10(15)7-9)11-1-2-13(17)18-12(11)3-4-16/h1-2,5-7H,3H2,(H2,17,18)
• InChI Key： NNXRKFODEQPXAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(N)N=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile

6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1361863-79-7, known as 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include an amino group at position 6 of the pyridine ring and a dichlorophenyl substituent at position 3. The presence of an acetonitrile group at position 2 further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile as a promising lead compound in drug discovery. Researchers have demonstrated that this molecule exhibits potent antitumor activity in preclinical models, particularly against various human cancer cell lines. The dichlorophenyl group is believed to play a critical role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

One of the most intriguing aspects of this compound is its ability to selectively inhibit key enzymes involved in cellular signaling pathways. For instance, studies have shown that 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile can effectively inhibit the activity of protein kinase C (PKC), a family of enzymes implicated in numerous pathological conditions, including cancer and inflammatory diseases. This selectivity makes it a valuable tool for exploring novel therapeutic strategies.

The synthesis of 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and improved stereocontrol during the construction of the pyridine ring system. These developments have significantly streamlined the production process, making this compound more accessible for large-scale studies.

In terms of pharmacokinetics, 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile demonstrates favorable absorption and distribution profiles in animal models. Its ability to penetrate cellular membranes efficiently suggests that it may be effective in targeting intracellular pathogens or oncogenic proteins. Furthermore, preliminary toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses, making it a safer option for potential clinical applications.

The structural versatility of 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile has also led to its exploration as a building block for constructing more complex molecular frameworks. By modifying the substituents on the pyridine ring or altering the acetonitrile group, researchers can generate derivatives with enhanced biological activities or improved pharmacokinetic properties. This modular approach has opened up new avenues for drug design and optimization.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on leveraging computational chemistry tools to predict the binding affinities of 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile to various drug targets. These computational models have provided valuable insights into the molecular interactions that govern its bioactivity, enabling researchers to refine its structure for improved efficacy.

In conclusion, 6-Amino-3-(3,5-dichlorophenyl)pyridine-2-acetonitrile represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique combination of structural features and biological activities positions it as a valuable asset for developing novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to advancing human health.